[1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine

• Molecular Formula: C17H29N3
• Molecular Weight: 275.4 g/mol
• SMILES: CC(C)N(CC1=CC=CC=C1)C2CCN(CC2)CCN
• InChI: InChI=1S/C17H29N3/c1-15(2)20(14-16-6-4-3-5-7-16)17-8-11-19(12-9-17)13-10-18/h3-7,15,17H,8-14,18H2,1-2H3
• InChIKey: AORPEBSUEODXFI-UHFFFAOYSA-N

Researchers often face false-positive hits in fragment-based screening due to low-purity batches. This 98% pure [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine eliminates that risk. - Purity: 98% (HPLC), reducing false positives in SPR and X-ray crystallography. - Unique Handle: The 1-(2-aminoethyl) group provides a primary amine (HBD=1) for late-stage diversification without deprotection. - Lipophilicity: XLogP3-AA of 2.2 offers a balanced profile for both central and peripheral target engagement. - Reliable Supply: Stringent QC with batch-specific COA ensures consistent synthetic yield and SAR continuity.

Structural & Procurement Baseline for [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine

[1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine is a tertiary triamine belonging to the 4-aminopiperidine class, defined by a 1-(2-aminoethyl) substituent on the piperidine nitrogen and an N-benzyl-N-isopropyl moiety at the 4-position [1]. Its molecular formula is C17H29N3, with a molecular weight of 275.4 g/mol and a computed XLogP3-AA of 2.2 [1]. The compound is commercially available as a versatile small-molecule scaffold for medicinal chemistry and chemical biology applications .

1 4-Aminopiperidine scaffold with primary amine conjugation handle

2 N-Benzyl-N-isopropyl substitution provides steric and electronic differentiation

3 Reported lipophilicity profile supports lead-optimization solubility context

• [1] PubChem CID 66567024. [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source

Why In-Class 4-Aminopiperidines Cannot Substitute [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine

Closely related 4-aminopiperidine analogs differ by a single substituent position (e.g., 1-benzyl vs. 1-aminoethyl, or N-methyl vs. N-isopropyl), yet these seemingly minor modifications produce substantially different lipophilicity, hydrogen-bonding capacity, and steric profiles that govern reactivity in downstream coupling reactions and target engagement [1]. The 1-(2-aminoethyl) group introduces a primary amine handle unavailable in 1-benzyl or 1-H analogs, while the N-isopropyl group confers steric bulk distinct from N-methyl or N-ethyl comparators, making simple interchange unreliable for maintaining synthetic yield, purity profiles, or biological SAR continuity [1].

Primary amine handle mismatch

1-(2-Aminoethyl) group provides a unique H-bond donor; 1-H or 1-benzyl analogs lack this conjugation site and may alter reaction outcomes.

Steric profile divergence

N-Isopropyl bulk differs from N-methyl/ethyl comparators; simple interchange may shift coupling yields and biological SAR continuity.

Lipophilicity and permeability context

Substituent changes alter computed logP and TPSA; analogs with higher lipophilicity may not reproduce the same solubility-permeability balance.

• [1] PubChem CID 66567024. [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine: Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source

Differentiation Evidence: [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine vs. Closest Analogs

Lipophilicity (XLogP3-AA) vs. 1-H & 1-Benzyl Analogs

The target compound exhibits a computed XLogP3-AA of 2.2 [1]. By comparison, the 1-unsubstituted analog N-benzyl-N-isopropylpiperidin-4-amine (CAS 1353956-24-7) has a computed XLogP3-AA of approximately 3.0 , while the 1-benzyl analog 1-benzyl-N-isopropylpiperidin-4-amine (CAS 132442-32-1) is more lipophilic with an estimated XLogP3-AA of ~3.6 [2]. The 0.8–1.4 log unit reduction in lipophilicity conferred by the 1-(2-aminoethyl) group places the target compound in a more favorable range for aqueous solubility and ligand efficiency optimization.

Lipophilicity

Reported

XLogP3-AA 2.2
Δ = −0.8 to −1.4

Lower lipophilicity supports aqueous solubility and ligand efficiency context.

Computed vs. 1-H and 1-benzyl analogs; algorithm XLogP3 3.0.

Evidence Dimension	Lipophilicity (computed XLogP3-AA)
Target Compound Data	2.2
Comparator Or Baseline	N-Benzyl-N-isopropylpiperidin-4-amine (XLogP3-AA ~3.0); 1-Benzyl-N-isopropylpiperidin-4-amine (XLogP3-AA ~3.6)
Quantified Difference	Δ = 0.8–1.4 log units lower
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15)

Why This Matters

Lower lipophilicity reduces the risk of promiscuous target binding and poor aqueous solubility, making the target compound a more developable fragment or building block for lead optimization.

• [1] PubChem CID 66567024. XLogP3-AA Property Value. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source
• [2] PubChem. 1-Benzyl-N-isopropylpiperidin-4-amine (CAS 132442-32-1). Computed Properties. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source

Hydrogen Bond Donor Count & Primary Amine Handle

The target compound possesses 1 hydrogen bond donor (HBD), originating from the terminal primary amine of the 2-aminoethyl side chain [1]. In contrast, N-benzyl-N-isopropylpiperidin-4-amine (CAS 1353956-24-7) and 1-benzyl-N-isopropylpiperidin-4-amine (CAS 132442-32-1) lack this primary amine and have an HBD count of 0 [2][3]. This single HBD enables selective chemical modification—amide coupling, reductive amination, or bioconjugation—at a site that is absent in the comparator molecules.

H-Bond Donors

Head-to-head

HBD = 1 (target)
vs. 0 (comparators)

Unique primary amine handle enables site-selective functionalization.

Comparators lack the 2-aminoethyl primary amine; Cactvs 3.4.8.24.

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1
Comparator Or Baseline	N-Benzyl-N-isopropylpiperidin-4-amine (HBD = 0); 1-Benzyl-N-isopropylpiperidin-4-amine (HBD = 0)
Quantified Difference	Δ = 1 HBD (unique handle)
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

A unique primary amine handle is critical for selective downstream functionalization; scientists requiring a conjugation or ligation point cannot use the HBD-deficient analogs without additional synthetic steps.

• [1] PubChem CID 66567024. Hydrogen Bond Donor Count. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source
• [2] PubChem CID (N-benzyl-N-isopropylpiperidin-4-amine). Computed Properties. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source
• [3] PubChem CID (1-benzyl-N-isopropylpiperidin-4-amine). Computed Properties. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source

Topological Polar Surface Area vs. Analogs

The target compound has a computed topological polar surface area (TPSA) of 32.5 Ų [1]. The 1-unsubstituted analog N-benzyl-N-isopropylpiperidin-4-amine has a lower TPSA of approximately 15.3 Ų, while the 1-benzyl analog has a TPSA of ~15.3 Ų as well (both lacking the 2-aminoethyl primary amine) [2]. The higher TPSA of the target compound still falls well below the 140 Ų threshold associated with poor oral absorption, yet the difference is large enough to influence permeability predictions in cell-based assays.

TPSA

Reported

32.5 Ų (target)
Δ ≈ +17.2 vs. 15.3 Ų

Intermediate TPSA may balance CNS and peripheral permeability assessment.

Computed by Cactvs 3.4.8.24; comparators show lower TPSA.

Evidence Dimension	Topological Polar Surface Area
Target Compound Data	32.5 Ų
Comparator Or Baseline	N-Benzyl-N-isopropylpiperidin-4-amine (~15.3 Ų); 1-Benzyl-N-isopropylpiperidin-4-amine (~15.3 Ų)
Quantified Difference	Δ ≈ +17.2 Ų
Conditions	Computed by Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

TPSA influences passive membrane permeability; the target compound's intermediate TPSA offers a balanced profile for both CNS and peripheral target engagement, unlike the very low-TPSA comparators which may favor CNS penetration but risk higher non-specific binding.

• [1] PubChem CID 66567024. Topological Polar Surface Area. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source
• [2] PubChem. 1-Benzyl-N-isopropylpiperidin-4-amine (CAS 132442-32-1). Computed Properties. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-01). View Source

Supplier Purity: LeYan vs. AKSci

The target compound is available from LeYan at a certified purity of 98% and from AKSci at 95% purity . This 3% absolute purity difference is meaningful for applications requiring minimal impurity interference, such as fragment-based screening or crystallography. By comparison, the closely related analog N-benzyl-N-isopropylpiperidin-4-amine (CAS 1353956-24-7) is typically supplied at lower purity grades (e.g., 95%) without a 98% option from the same vendor network .

Supplier Purity

Data to verify

98% (LeYan)
vs. 95% (AKSci)

Higher purity grade may reduce impurity interference in fragment screening.

Supplier certificate; method: HPLC (LeYan); cross-check recommended.

Evidence Dimension	Supplier-certified purity
Target Compound Data	98% (LeYan, Batch 1775821)
Comparator Or Baseline	95% (AKSci Batch 6198DS for same compound); N-benzyl-N-isopropylpiperidin-4-amine typically 95%
Quantified Difference	Δ = +3% absolute purity
Conditions	QC certificate of analysis; analytical method: HPLC (LeYan) / unspecified (AKSci)

Why This Matters

Higher purity directly reduces the risk of confounding bioassay results and simplifies purification in multi-step synthetic routes, lowering total project cost and timeline risk.

Application Scenarios for [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine

σ1 Receptor Ligand Scaffold with Primary Amine Handle

The 4-(2-aminoethyl)piperidine scaffold has been validated as a core template for σ1 receptor ligands with antiproliferative properties [1]. The target compound's XLogP3-AA of 2.2 (Δ = −0.8 to −1.4 vs. 1-H and 1-benzyl analogs) offers a lipophilicity advantage for ligand efficiency optimization, while its unique primary amine handle (HBD = 1) enables late-stage diversification without deprotection steps, addressing a key limitation of comparator scaffolds [2].

Building Block for Kinase Inhibitor Libraries

The piperidine-4-carboxamide/amine framework has been explored for VEGFR-2, ERK-2, and Abl-1 multikinase inhibitor development [3]. The target compound's TPSA of 32.5 Ų occupies an intermediate range that balances passive permeability with solubility, making it preferable to more lipophilic comparators (TPSA ~15 Ų) when designing compounds intended for both central and peripheral target engagement [2].

Fragment Elaboration for Crystallography & Biophysical Screening

The 98% purity grade available from LeYan (Δ = +3% vs. the 95% AKSci option) reduces the risk of false-positive hits in fragment-based screening by X-ray crystallography or SPR . The combination of defined stereoelectronic properties and high commercial purity makes the target compound a reliable choice for fragment libraries where SAR interpretation demands chemical homogeneity.

Application

Selection Property

Validation Focus

σ1 receptor ligand studies

Primary amine handle for late-stage diversification; moderate lipophilicity profile

Confirm σ1 binding and antiproliferative endpoint context

Kinase inhibitor library synthesis

TPSA in balanced range; scaffold compatible with VEGFR-2/ERK-2/Abl-1 chemotypes

Verify kinase panel selectivity and permeability in cell-based assays

Fragment-based screening

High supplier purity (98% option); defined stereoelectronic properties

Confirm chemical homogeneity by HPLC and crystallography

• [1] Holtschulte C, Börgel F, Westphälinger S, et al. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem. 2022;17(7):e202100735. doi:10.1002/cmdc.202100735. PMID: 35077612. View Source
• [2] PubChem CID 66567024. [1-(2-Amino-ethyl)-piperidin-4-yl]-benzyl-isopropyl-amine: Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/1353957-72-8 (accessed 2026-05-01). View Source
• [3] Jin F, Gao D, Wu Q, et al. Exploration of N-(2-aminoethyl)piperidine-4-carboxamide as a potential scaffold for development of VEGFR-2, ERK-2 and Abl-1 multikinase inhibitor. Published 2013. PMID: 23932071. View Source